5-Oxo-5-{4-[(propylamino)carbonyl]-anilino}pentanoic acid

• IUPAC Name: 5-oxo-5-[4-(propylcarbamoyl)anilino]pentanoic acid
• InChI: InChI=1S/C15H20N2O4/c1-2-10-16-15(21)11-6-8-12(9-7-11)17-13(18)4-3-5-14(19)20/h6-9H,2-5,10H2,1H3,(H,16,21)(H,17,18)(H,19,20)
• InChI Key: HKCLFVFMONGILF-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)CCCC(=O)O
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

“5-Oxo-5-{4-[(propylamino)carbonyl]-anilino}pentanoic acid” is a chemical compound with the molecular formula C15H20N2O4. It has a molecular weight of 292.33.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H20N2O4/c1-2-10-16-15(21)11-6-8-12(9-7-11)17-13(18)4-3-5-14(19)20/h6-9H,2-5,10H2,1H3,(H,16,21)(H,17,18)(H,19,20). This code provides a specific description of the compound’s molecular structure.

Scientific Research Applications

Organic Acid Vapors and Corrosion

Research on the effects of carboxylic acids like propionic acid on corrosion of metals like copper provides insights into the chemical interactions and potential applications of similar compounds in materials science. This knowledge is crucial for industries dealing with metal preservation and corrosion prevention (D. Bastidas & V. M. La Iglesia, 2007).

Developmental Toxicity of Perfluoroalkyl Acids

Studies on the developmental toxicity of perfluoroalkyl acids highlight the importance of understanding the environmental and health impacts of chemical compounds. Research in this area could be relevant to assessing the safety and regulatory compliance of similar compounds (C. Lau, J. Butenhoff, & J. M. Rogers, 2004).

Dermatological Applications of Pentane-1,5-diol

The use of pentane-1,5-diol in dermatology, compared to other diols, for its efficacy, safety, and cost-effectiveness in topical pharmaceutical products, suggests potential dermatological applications for structurally or functionally related compounds (Jeanette Jacobsson Sundberg & J. Faergemann, 2008).

Catalytic Reduction of Aromatic Nitro Compounds

The catalytic reduction of aromatic nitro compounds to amines, isocyanates, carbamates, and ureas using CO offers insights into chemical synthesis processes that could be relevant for the compound , potentially in pharmaceutical synthesis or material science applications (A. M. Tafesh & J. Weiguny, 1996).

Biological and Pharmacological Activities of Mesalazine

The review on mesalazine or 5-aminosalicylic acid, focusing on its antioxidant role and medicinal use, might provide a framework for investigating the biological and pharmacological potentials of structurally related compounds, including their therapeutic applications (M. Beiranvand, 2021).

Safety and Hazards

The compound is labeled as an irritant according to the safety information provided. For more detailed safety and hazard information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound.